Cas no 70661-77-7 (3-Pyridinesulfonyl chloride, 2-amino-)

• Product Name: 3-Pyridinesulfonyl chloride, 2-amino-
• CAS No: 70661-77-7
• MF: C₅H₅ClN₂O₂S
• MW: 192.623398542404
• CID: 2121761
• Update Time: 2023-11-18

3-Pyridinesulfonyl chloride, 2-amino- Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-pyridinesulfonyl chloride
• 3-Pyridinesulfonyl chloride, 2-amino-
• CID 87058718

• Inchi： 1S/C5H5ClN2O2S/c6-11(9,10)4-2-1-3-8-5(4)7/h1-3H,(H2,7,8)
• InChI Key： VJJVAQVNRIWRMA-UHFFFAOYSA-N
• SMILES： ClS(C1=CC=CN=C1N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 223
• Topological Polar Surface Area: 81.4

Experimental Properties

• Density: 1.584±0.06 g/cm3(Predicted)
• Boiling Point: 347.6±27.0 °C(Predicted)
• pka: 1.49±0.36(Predicted)